Cas no 99070-18-5 (2-(4-Bromophenyl)butanoic acid)

• Product Name: 2-(4-Bromophenyl)butanoic acid
• CAS No: 99070-18-5
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD01737245
• CID: 1002736
• PubChem ID: 57472
• Update Time: 2025-04-20

2-(4-Bromophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)butanoic acid
• 4-Bromo-α-ethyl-benzeneacetic acid
• bromophenylbutanoicacid
• 4-Bromo-alpha-ethylbenzeneacetic acid
• SY047432
• (4-Bromophenyl)(ethyl)acetic acid
• 4-Bromo-
• ZDA07018
• MFCD01737245
• 99070-18-5
• 3-09-00-02469 (Beilstein Handbook Reference)
• 4-bromophenylbutanoic acid
• 2-(4-Bromophenyl)butyric acid
• CS-0152620
• BRN 3259841
• J-505914
• SS-2067
• A-ethyl-benzeneacetic acid
• AMY20696
• 2-(4-bromophenyl)butanoic acid, AldrichCPR
• BUTYRIC ACID, 2-(p-BROMOPHENYL)-
• R10014
• SCHEMBL6766
• XVEFRABIRRNWFO-UHFFFAOYSA-N
• DTXSID10912882
• EN300-106619
• 2-(p-Bromophenyl)butyric acid
• 2-(4-bromophenyl)butanoicacid
• AKOS005073691
• 4-bromophenyl butyric acid
• DB-121659

• MDL： MFCD01737245
• Inchi： 1S/C10H11BrO2/c1-2-9(10(12)13)7-3-5-8(11)6-4-7/h3-6,9H,2H2,1H3,(H,12,13)
• InChI Key： XVEFRABIRRNWFO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(=O)O)CC

Computed Properties

• Exact Mass: 241.99400
• Monoisotopic Mass: 241.994242
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3

Experimental Properties

• Density: 1.457±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 85 ºC
• Boiling Point: 342.1℃ at 760 mmHg
• Flash Point: 160.7°C
• Refractive Index: 1.5458 (589.3 nm 20 ºC)
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• PSA: 37.30000
• LogP: 3.02730

2-(4-Bromophenyl)butanoic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes